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Introduction
S-2238 is a synthetic chromogenic substrate extensively utilized in hemostasis research and

clinical diagnostics for the specific determination of thrombin activity.[1][2][3][4] Its high

specificity and sensitivity make it an invaluable tool for studying the coagulation cascade and

for the quantification of various coagulation factors such as prothrombin and antithrombin, as

well as the anticoagulant heparin.[1][5][6] This technical guide provides a comprehensive

overview of the chemical properties, structure, and mechanism of action of S-2238, along with

detailed experimental protocols for its use.

Chemical Properties and Structure
S-2238 is a peptide derivative, chemically identified as H-D-Phenylalanyl-L-pipecolyl-L-

arginine-p-nitroaniline dihydrochloride.[1][4] The molecule is designed to be a specific substrate

for thrombin, which cleaves the amide bond between the arginine residue and the p-nitroaniline

(pNA) moiety.[1][2] This cleavage releases the yellow chromophore, pNA, which can be

quantified spectrophotometrically at 405 nm.[1][2]

Table 1: Chemical and Physical Properties of S-2238
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Property Value Reference

Chemical Name

H-D-Phenylalanyl-L-pipecolyl-

L-arginine-p-nitroaniline

dihydrochloride

[1]

Synonyms

S-2238, H-D-Phe-Pip-Arg-

pNA·2HCl, D-Phe-

Piperidinecarbonyl-Arg-p-

nitroanilide

[2][7][8]

CAS Number
64815-81-2 (free base),

160192-34-7 (hydrochloride)
[2][9]

Molecular Formula C₂₇H₃₆N₈O₅ · 2HCl [4][7]

Molecular Weight 625.6 g/mol [1][4][7]

Purity ≥98% (HPLC) [2][8]

Appearance Solid, lyophilized powder [2][8]

Solubility > 10 mmol/L in H₂O [1][10]

Molar Extinction Coefficient

(ε₃₁₆ ₙₘ)
1.27 x 10⁴ mol⁻¹ L cm⁻¹ [1][11]

Structure:

The chemical structure of S-2238 is depicted by the following SMILES code:

O=N(C(C=C1)=CC=C1NC(--INVALID-LINK--=N)NC([C@H]2N(CCCC2)C(--INVALID-LINK--

CC3=CC=CC=C3)=O)=O)=O)=O.Cl[2]

And the InChI key: YEOVJZRYPLLHJL-FMVQVTEISA-N[2]

Mechanism of Action and Signaling Pathway
The fundamental principle behind the use of S-2238 is the enzymatic activity of thrombin.

Thrombin, a serine protease, specifically recognizes and cleaves the peptide sequence at the

C-terminal side of the arginine residue. This hydrolytic cleavage releases p-nitroaniline, a
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chromogenic group. The rate of pNA release is directly proportional to the thrombin activity in

the sample and can be monitored by measuring the change in absorbance at 405 nm.

S-2238
(H-D-Phe-Pip-Arg-pNA)

Thrombin
(Enzyme)

Substrate Binding
Cleaved Peptide +

p-Nitroaniline (pNA)
(Yellow)

Enzymatic Cleavage

1. Reagent Preparation

2. Assay Procedure

3. Measurement and Analysis

Prepare Tris Buffer
(e.g., 50 mM Tris, pH 8.3)

Pre-incubate Buffer and
Thrombin Sample at 37°C

Prepare S-2238 Solution
(e.g., 1-2 mmol/L in H₂O)

Prepare Thrombin Sample
(or unknown sample)

Add S-2238 Solution
to initiate the reaction

Measure Absorbance at 405 nm
(kinetic or endpoint)

Calculate Thrombin Activity
(ΔA/min)
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1. Reagent Preparation

2. Inhibition Reaction

3. Measurement of Residual Thrombin

Prepare Tris Buffer
with excess Heparin

Incubate Antithrombin Sample
with excess Thrombin

Prepare Antithrombin Sample
(e.g., plasma)

Prepare Thrombin Reagent
(excess amount) Prepare S-2238 Solution

Add S-2238 Solution

Measure Absorbance at 405 nm

Calculate Antithrombin Activity
(inversely proportional to ΔA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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